Cas no 4238-90-8 (2,4-bis(aziridin-1-yl)-6-methyl-5-nitropyrimidine)

2,4-bis(aziridin-1-yl)-6-methyl-5-nitropyrimidine structure
4238-90-8 structure
Product Name:2,4-bis(aziridin-1-yl)-6-methyl-5-nitropyrimidine
CAS No:4238-90-8
MF:C9H11N5O2
MW:221.215940713882
CID:928069
PubChem ID:229626
Update Time:2025-04-19

2,4-bis(aziridin-1-yl)-6-methyl-5-nitropyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2,4-bis(aziridin-1-yl)-6-methyl-5-nitropyrimidine
    • 2,4-Bis-< aziridino> -6-methyl-5-nitro-pyrimidin
    • 2,4-bis-aziridin-1-yl-6-methyl-5-nitro-pyrimidine
    • 2,6-Bis-(ethylenimino)-5-nitro-4-methyl-pyrimidin
    • AC1L5HQ1
    • AC1Q1YFN
    • AG-K-90889
    • AR-1D3355
    • CTK4I6161
    • Elderfied pyrimidine mustard
    • NSC23436
    • Pyrimidine,4-bis(1-aziridinyl)-6-methyl-5-nitro-
    • Nitropyrimidine (2,4-bis(1-aziridinyl)-6-methyl-5-)
    • 4238-90-8
    • ELDERFIELD'S PYRIMIDINE MUSTARD
    • DTXSID50281903
    • Inchi: 1S/C9H11N5O2/c1-6-7(14(15)16)8(12-2-3-12)11-9(10-6)13-4-5-13/h2-5H2,1H3
    • InChI Key: QMFATHWBIVVHPH-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=C(C)N=C(N=C1N1CC1)N1CC1)=O

Computed Properties

  • Exact Mass: 221.09143
  • Monoisotopic Mass: 221.09127461g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 77.6Ų

Experimental Properties

  • PSA: 74.94

2,4-bis(aziridin-1-yl)-6-methyl-5-nitropyrimidine Related Literature

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd